Cas no 33917-71-4 (6H-Purin-6-one-2,8-t2,1,7-dihydro- (9CI))

• Product Name: 6H-Purin-6-one-2,8-t2,1,7-dihydro- (9CI)
• CAS No: 33917-71-4
• MF: C₅H₄N₄O
• MW: 140.127678394318
• CID: 294509
• Update Time: 2022-09-22

6H-Purin-6-one-2,8-t2,1,7-dihydro- (9CI) Chemical and Physical Properties

Names and Identifiers

• 6H-Purin-6-one-2,8-t2,1,7-dihydro- (9CI)
• HYPOXANTHINE-[2,8-3H]

• Inchi： 1S/C5H4N4O/c10-5-3-4(7-1-6-3)8-2-9-5/h1-2H,(H2,6,7,8,9,10)/i1T,2T
• InChI Key： FDGQSTZJBFJUBT-RVQWGROCSA-N
• SMILES： N1C2=C(NC([3H])=NC2=O)N=C1[3H]

Computed Properties

• Exact Mass: 140.055
• Monoisotopic Mass: 140.055
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.1

6H-Purin-6-one-2,8-t2,1,7-dihydro- (9CI) Security Information

• Hazardous Material transportation number：UN 2910 7
• WGK Germany：3
• Hazardous Material Identification：
• Storage Condition：−20°C